Cas no 25090-45-3 (Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-)

Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- structure
25090-45-3 structure
Product Name:Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
CAS No:25090-45-3
MF:C7H9BrO2
MW:205.049161672592
CID:1420859
Update Time:2024-08-15

Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.0]hexane-1-carboxylic acid, 5-bromo-
    • Inchi: 1S/C7H9BrO2/c8-7-3-1-2-6(7,4-7)5(9)10/h1-4H2,(H,9,10)
    • InChI Key: ZRNLPPOSCXECJV-UHFFFAOYSA-N
    • SMILES: C12(C(O)=O)C(Br)(C1)CCC2

Computed Properties

  • Exact Mass: 203.97857

Experimental Properties

  • Density: 1.979±0.06 g/cm3(Predicted)
  • Boiling Point: 289.2±23.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.14±0.23(Predicted)

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